![molecular formula C14H14O2S B6379820 2-Methoxy-4-(3-methylthiophenyl)phenol, 95% CAS No. 1261890-87-2](/img/structure/B6379820.png)
2-Methoxy-4-(3-methylthiophenyl)phenol, 95%
Overview
Description
2-Methoxy-4-(3-methylthiophenyl)phenol, 95% (2M4MTP) is a phenol compound that is primarily used in scientific research. It is a colorless solid with a molecular weight of 218.3 g/mol, a melting point of 20-22°C, and a boiling point of 229-231°C. 2M4MTP is soluble in water, ethanol, and methanol and is insoluble in ether and chloroform. It has a pKa of 4.68 and is a weak acid.
Mechanism of Action
2-Methoxy-4-(3-methylthiophenyl)phenol, 95% is a weak acid that acts as a proton donor in the presence of a base. It can form a complex with the base, which can then be used to carry out various reactions. It has been used in studies of the binding of drugs to proteins and other macromolecules, as well as in studies of the effects of drugs on the human body.
Biochemical and Physiological Effects
2-Methoxy-4-(3-methylthiophenyl)phenol, 95% has been studied for its effects on biochemical and physiological processes in the human body. Studies have shown that it can inhibit the activity of certain enzymes and proteins, as well as affect the activity of certain hormones. It has also been shown to affect the metabolism of certain drugs and to affect the absorption of certain nutrients. Additionally, it has been shown to affect the expression of certain genes and to affect the production of certain proteins.
Advantages and Limitations for Lab Experiments
The use of 2-Methoxy-4-(3-methylthiophenyl)phenol, 95% in laboratory experiments has a number of advantages and limitations. One of the main advantages is its low toxicity, which makes it safe to use in the laboratory. Additionally, it is relatively stable and has a low cost, making it an ideal compound for use in experiments. However, it is a weak acid, which can limit its effectiveness in certain experiments. Additionally, it is not soluble in all solvents, which can limit its use in certain experiments.
Future Directions
There are a number of potential future directions for the use of 2-Methoxy-4-(3-methylthiophenyl)phenol, 95% in scientific research. One potential direction is to study its effects on the metabolism of drugs and its potential as a drug delivery system. Additionally, it could be used to study the effects of environmental pollutants on the human body. Additionally, it could be used to study the effects of drugs on the human brain, as well as its effects on the cardiovascular system. Finally, it could be used to study the effects of drugs on protein-protein interactions and the binding of drugs to proteins and other macromolecules.
Synthesis Methods
2-Methoxy-4-(3-methylthiophenyl)phenol, 95% can be synthesized using a number of methods. One of the most commonly used methods is the Williamson ether synthesis. In this method, an alkyl halide is reacted with an alcohol in the presence of an acid catalyst to form an ether. The reaction is carried out in an inert atmosphere and the product is then purified by recrystallization. Other methods include the use of a Grignard reagent and a Friedel-Crafts reaction.
Scientific Research Applications
2-Methoxy-4-(3-methylthiophenyl)phenol, 95% has a wide range of applications in scientific research. It has been used in a variety of studies, including those related to drug metabolism, enzyme inhibition, and protein-protein interactions. It has also been used in studies of the effects of environmental pollutants on the human body. Additionally, 2-Methoxy-4-(3-methylthiophenyl)phenol, 95% has been used in studies of the effects of drugs on the human brain, as well as in studies of the effects of drugs on the cardiovascular system.
properties
IUPAC Name |
2-methoxy-4-(3-methylsulfanylphenyl)phenol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14O2S/c1-16-14-9-11(6-7-13(14)15)10-4-3-5-12(8-10)17-2/h3-9,15H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWSLPMBQRBNWOC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C2=CC(=CC=C2)SC)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301239673 | |
Record name | [1,1′-Biphenyl]-4-ol, 3-methoxy-3′-(methylthio)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301239673 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261890-87-2 | |
Record name | [1,1′-Biphenyl]-4-ol, 3-methoxy-3′-(methylthio)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1261890-87-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | [1,1′-Biphenyl]-4-ol, 3-methoxy-3′-(methylthio)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301239673 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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